5-Bromo-2-cyclopropoxybenzamide

• Molecular Formula: C10H10BrNO2
• Molecular Weight: 256.10 g/mol
• IUPAC Name: 5-bromo-2-cyclopropyloxybenzamide
• InChI: InChI=1S/C10H10BrNO2/c11-6-1-4-9(14-7-2-3-7)8(5-6)10(12)13/h1,4-5,7H,2-3H2,(H2,12,13)
• InChI Key: ZNWVKLHTGZYWGC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=C(C=C2)Br)C(=O)N

Description

5-Bromo-2-cyclopropoxybenzamide is a benzamide derivative featuring a bromine atom at the 5-position of the benzene ring and a cyclopropoxy group (-O-C₃H₅) at the 2-position. Its molecular formula is C₁₀H₁₀BrNO₂, with a molecular weight of 256.10 g/mol. The compound’s structure combines a bromo substituent, which enhances electrophilic reactivity, and a cyclopropoxy group, which introduces steric and electronic effects due to the strained cyclopropane ring.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromo-2-cyclopropoxybenzamide typically involves the following steps:

Bromination: The starting material, 2-cyclopropoxybenzoic acid, is brominated using a brominating agent such as bromine or N-bromosuccinimide (NBS) in the presence of a catalyst like iron(III) bromide.

Amidation: The brominated intermediate is then reacted with ammonia or an amine to form the benzamide derivative.

Industrial Production Methods: Industrial production of 5-Bromo-2-cyclopropoxybenzamide may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, efficient catalysts, and solvent recovery systems to enhance yield and reduce environmental impact.

Chemical Reactions Analysis

Types of Reactions:

Substitution Reactions: The bromine atom in 5-Bromo-2-cyclopropoxybenzamide can undergo nucleophilic substitution reactions, where it is replaced by other nucleophiles such as amines or thiols.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form various derivatives.

Coupling Reactions: It can participate in coupling reactions, such as Suzuki-Miyaura coupling, to form biaryl compounds.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Coupling Reactions: Palladium catalysts and boronic acids in the presence of a base.

Major Products:

Substitution Products: Various substituted benzamides.

Oxidation Products: Carboxylic acids or ketones.

Reduction Products: Amines or alcohols.

Coupling Products: Biaryl compounds.

Scientific Research Applications

Chemistry:

Intermediate in Organic Synthesis: Used as a building block for the synthesis of more complex molecules.

Ligand in Catalysis: Acts as a ligand in metal-catalyzed reactions.

Biology and Medicine:

Pharmacological Studies: Investigated for its potential as a pharmacophore in drug design.

Enzyme Inhibition: Studied for its ability to inhibit specific enzymes.

Industry:

Material Science: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Bromo-2-cyclopropoxybenzamide depends on its specific application. In pharmacological studies, it may interact with molecular targets such as enzymes or receptors, inhibiting their activity. The cyclopropoxy group and bromine atom contribute to its binding affinity and specificity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following section compares 5-Bromo-2-cyclopropoxybenzamide with analogs based on substituent variations and molecular properties.

Structural Analogs and Key Differences

5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide

• Molecular Formula: C₁₄H₁₁BrFNO₂
• Molecular Weight : 324.14 g/mol
• Substituent Differences :
  • Position 2 : Fluoro (-F) instead of cyclopropoxy (-O-C₃H₅).
  • Amide Group : N-(2-methoxyphenyl) substituent instead of a simple -NH₂ group.
  • Position 5 : Shared bromo (-Br) substituent.

Key Comparisons:

Property	5-Bromo-2-cyclopropoxybenzamide	5-Bromo-2-fluoro-N-(2-methoxyphenyl)benzamide
Molecular Weight	256.10 g/mol	324.14 g/mol
Substituent Bulk	High (cyclopropoxy)	Low (fluoro)
Electronic Effects	Electron-donating (cyclopropoxy)	Electron-withdrawing (fluoro)
Amide Group Complexity	Simple (-NH₂)	Complex (N-aryl with methoxy)

Implications :

• Lipophilicity : The cyclopropoxy group in 5-Bromo-2-cyclopropoxybenzamide increases lipophilicity (logP ~2.8 estimated) compared to the fluoro analog (logP ~3.2), due to the methoxyphenyl group’s contribution.
• Synthetic Accessibility : The cyclopropoxy group may pose synthetic challenges due to ring strain, whereas the fluoro substituent is easier to introduce.
• Bioactivity : The N-(2-methoxyphenyl) group in the analog could enhance receptor-binding specificity in biological systems, while the cyclopropoxy group might improve metabolic stability.

5-Chloro-2-cyclopropoxybenzamide

• Molecular Formula: C₁₀H₁₀ClNO₂
• Molecular Weight : 211.65 g/mol
• Substituent Differences : Chloro (-Cl) replaces bromo (-Br).

Key Comparisons:

• Reactivity : Bromo’s larger atomic radius and polarizability make it more reactive in nucleophilic substitution than chloro.
• Molecular Weight : Bromo adds ~44 g/mol compared to chloro.

5-Bromo-2-methoxybenzamide

• Molecular Formula: C₈H₈BrNO₂
• Molecular Weight : 238.06 g/mol
• Substituent Differences : Methoxy (-OCH₃) replaces cyclopropoxy (-O-C₃H₅).

Key Comparisons:

• Electronics: Methoxy is a stronger electron-donor than cyclopropoxy, altering resonance effects on the benzene ring.

Research Findings and Trends

• Cyclopropoxy vs. Fluoro : Cyclopropoxy-containing compounds often exhibit enhanced metabolic stability compared to fluoro analogs due to reduced susceptibility to oxidative degradation.
• Bromo vs. Chloro : Brominated benzamides show higher binding affinity in kinase inhibition assays, likely due to improved hydrophobic interactions.
• Amide Substitution : N-Aryl amides (e.g., N-(2-methoxyphenyl)) demonstrate increased selectivity in targeting serotonin receptors compared to primary amides.